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Compound of Interest

Benzyltrimethylammonium
Compound Name:
hydroxide

Cat. No.: B094449

This guide provides essential safety protocols, operational procedures, and disposal plans for
handling Benzyltrimethylammonium hydroxide (also known as Triton® B). It is intended for
researchers, scientists, and drug development professionals to ensure safe laboratory
practices. Adherence to these guidelines is critical due to the chemical's hazardous nature.

Benzyltrimethylammonium hydroxide is a quaternary ammonium salt that functions as a
strong organic base and is commonly used as a phase-transfer catalyst.[1] It is typically
handled as a solution in water or methanol.[1] The substance is highly flammable, toxic, and
corrosive, causing severe skin burns, eye damage, and potential harm to internal organs.[2][3]

[4]

Personal Protective Equipment (PPE) Requirements

Engineering controls, such as working in a chemical fume hood, are the primary means of
exposure control. However, appropriate PPE is mandatory to ensure personal safety.
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Protection Type

Equipment

Specification

Purpose

Eye/Face Protection

Safety Goggles &
Face Shield

Goggles conforming
to EN 166 (EU) or
NIOSH (US)
standards; 8-inch

minimum face shield.

[3]

Protects against
splashes and vapors.
A face shield is
required for splash
hazards.[2][3]

Skin Protection

Chemical-Resistant

Gloves

Impermeable gloves
(e.g., butyl rubber).

Inspect prior to use.[3]

[5]

Prevents skin contact.
Use proper glove
removal technique to

avoid contamination.

[3]

Protective Clothing

Flame-retardant,
antistatic, and
chemical-resistant lab
coat or a complete
suit.[3]

Protects skin and
personal clothing from
splashes and

contamination.[3]

Respiratory Protection

Air-Purifying

Respirator

NIOSH/MSHA
approved respirator
with appropriate
cartridges (e.g., type
AXBEK for vapors) or
a full-face supplied-air

respirator.[2][3]

Required when
ventilation is
inadequate, exposure
limits are exceeded,
or vapors/mists are

generated.[3]

Operational Plan: Safe Handling Workflow

Following a standardized workflow is crucial for minimizing risks. This protocol covers the
stages of preparation, handling, and post-procedure cleanup.

Experimental Protocol: Step-by-Step Handling

e Preparation Phase:
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o Consult SDS: Before starting any work, thoroughly read the Safety Data Sheet (SDS) for
Benzyltrimethylammonium hydroxide.[3]

o Verify Engineering Controls: Ensure a chemical fume hood is operational and an
emergency eyewash station and safety shower are accessible.[2]

o Assemble PPE: Put on all required PPE as detailed in the table above. Check for any
damage.

o Prepare Work Area: Clear the fume hood of all unnecessary items. Ground/bond all
receiving equipment to prevent static discharge.[2] Keep spill containment materials (inert
absorbent like sand or earth) nearby.[2]

o Container Inspection: Before opening, inspect the container for any damage or leaks.
Containers should be opened and resealed carefully.[3]

e Handling Phase:

o Chemical Dispensing: Conduct all work within a certified chemical fume hood.[6] Use only
non-sparking tools to handle the chemical.[2]

o Avoid Contact: Do not allow the chemical to come into contact with eyes, skin, or clothing.
[3] Avoid inhaling any vapor or mist.[3]

o Prevent Ignition: Keep the chemical away from all sources of ignition, including heat,
sparks, open flames, and hot surfaces.[2][4] Smoking is strictly prohibited in the handling
area.[2][3]

o Maintain Closure: Keep the container tightly closed when not in use to prevent leakage
and exposure to moisture, as the substance is hygroscopic.[2][3]

e Post-Handling & Cleanup:

o Decontamination: Thoroughly wash hands and any exposed skin with soap and water after
handling.[2][3]

o PPE Removal: Remove PPE carefully, avoiding self-contamination. Dispose of single-use
items like gloves in accordance with institutional policy.[3] Contaminated clothing should
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be laundered separately before reuse.[7]

o Secure Storage: Store the chemical in a designated corrosives and flammables area that
is cool, dry, and well-ventilated.[2][3] Ensure it is stored away from incompatible materials
such as acids and strong oxidizing agents.[2]

Emergency and Disposal Plans

First-Aid Measures

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under
the eyelids. Remove contact lenses if possible. Seek immediate medical attention.[2][8]

» Skin Contact: Take off immediately all contaminated clothing. Rinse the affected skin area
with large amounts of water for at least 15 minutes. Seek immediate medical attention.[2][4]

 Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. If the person
is not breathing, give artificial respiration (do not use the mouth-to-mouth method). Seek
immediate medical attention.[2][8]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Call a physician or poison control center immediately.[3][8]

Spill and Disposal Plan

e Spill Response:
o Evacuate all non-essential personnel from the spill area.[3]
o Remove all sources of ignition.[2]
o Ensure adequate ventilation.

o Wearing full PPE, contain the spill using an inert absorbent material (e.g., sand, earth).[2]

[7]

o Use spark-proof tools to collect the absorbed material into a suitable, closed container for
disposal.[2][8]

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://datasheets.scbt.com/sc-291966.pdf
https://www.fishersci.com/store/msds?partNumber=AC106202500&productDescription=BENZYLTRIMETHYLAMMONIUM+250ML&vendorId=VN00032119&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/143_1195231749_BenzylTrimethylammoniumHydroxideSolution-CASNO-100-85-6-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC106202500&productDescription=BENZYLTRIMETHYLAMMONIUM+250ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC106202500&productDescription=BENZYLTRIMETHYLAMMONIUM+250ML&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/benzyltrimethylammonium-hydroxide.pdf
https://www.fishersci.com/store/msds?partNumber=AC106202500&productDescription=BENZYLTRIMETHYLAMMONIUM+250ML&vendorId=VN00032119&countryCode=US&language=en
https://www.merckmillipore.com/FR/en/product/Benzyltrimethylammonium-hydroxide,MDA_CHEM-801816
https://www.fishersci.com/store/msds?partNumber=AC106202500&productDescription=BENZYLTRIMETHYLAMMONIUM+250ML&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/benzyltrimethylammonium-hydroxide.pdf
https://www.cdhfinechemical.com/images/product/msds/143_1195231749_BenzylTrimethylammoniumHydroxideSolution-CASNO-100-85-6-MSDS.pdf
https://www.chemicalbook.com/msds/benzyltrimethylammonium-hydroxide.pdf
https://www.cdhfinechemical.com/images/product/msds/143_1195231749_BenzylTrimethylammoniumHydroxideSolution-CASNO-100-85-6-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC106202500&productDescription=BENZYLTRIMETHYLAMMONIUM+250ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC106202500&productDescription=BENZYLTRIMETHYLAMMONIUM+250ML&vendorId=VN00032119&countryCode=US&language=en
https://datasheets.scbt.com/sc-291966.pdf
https://www.fishersci.com/store/msds?partNumber=AC106202500&productDescription=BENZYLTRIMETHYLAMMONIUM+250ML&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/benzyltrimethylammonium-hydroxide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094449?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

» Waste Disposal:

o Dispose of chemical waste through a licensed disposal company. Methods may include
burning in a chemical incinerator equipped with an afterburner and scrubber.[3]

o Do not release the chemical into the environment or drains.[2][3]

o Contaminated packaging and disposable PPE should be treated as hazardous waste and

disposed of as the unused product.[3]

Mandatory Visualization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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